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Compound of Interest

Compound Name: 3-(Hexyloxy)propylamine

Cat. No.: B103770 Get Quote

An In-depth Technical Guide to 3-(Hexyloxy)propylamine

This technical guide provides a comprehensive overview of 3-(Hexyloxy)propylamine, a

versatile bifunctional molecule with applications as a chemical intermediate and coupling agent.

[1] Aimed at researchers, scientists, and professionals in drug development, this document

details the molecule's structural and physicochemical properties, outlines key experimental

protocols for its synthesis, and presents a logical workflow for its industrial production.

Molecular Structure and Properties
3-(Hexyloxy)propylamine is an ether-amine hybrid molecule, a structural characteristic that

imparts both hydrophilic and lipophilic properties.[1] The primary amine group provides a site of

basicity and nucleophilicity, while the hexyloxy tail creates a nonpolar, hydrocarbon character.

[1]

Physicochemical and Structural Data
The quantitative properties of 3-(Hexyloxy)propylamine are summarized in the table below for

clear reference and comparison.
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Property Value Reference(s)

Molecular Formula C₉H₂₁NO [2][3]

Molecular Weight 159.27 g/mol [2][3]

IUPAC Name 3-hexoxypropan-1-amine

CAS Number 16728-61-3 [2][3]

Appearance Colorless to light yellow liquid

Boiling Point
~200 - 210 °C / 229.7 °C at

760 mmHg
[1]

Density ~0.84 - 0.851 g/cm³ [1]

Flash Point ~78 - 79.4 °C

Solubility in Water Slightly soluble

SMILES CCCCCCOCCCN

InChIKey
NWGJTXNNXLHFSE-

UHFFFAOYSA-N

Experimental Protocols: Synthesis of 3-
(Hexyloxy)propylamine
The industrial synthesis of 3-(Hexyloxy)propylamine is primarily achieved through two

efficient pathways. The first involves the cyanoethylation of hexanol followed by the catalytic

hydrogenation of the resulting nitrile intermediate. An alternative route is the reductive

amination of 3-(hexyloxy)propanal.

Protocol 1: Synthesis via Nitrile Intermediate
This common industrial method involves two main steps:

Step 1: Synthesis of 3-(Hexyloxy)propionitrile (Cyanoethylation)
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This reaction, also known as cyanoethylation, involves the alkoxylation of acrylonitrile with 1-

hexanol.

Reactants: 1-Hexanol and Acrylonitrile.

Catalyst: A base catalyst is used to facilitate the reaction. Sodium methoxide is a common

and effective choice, though other alkali metal hydroxides like potassium hydroxide can also

be employed.

Procedure:

Charge a reaction vessel with 1-hexanol and the base catalyst.

Slowly add acrylonitrile to the mixture while controlling the temperature, as the reaction is

exothermic.

Stir the mixture until the reaction is complete, which can be monitored by techniques such

as Gas Chromatography (GC) or Thin-Layer Chromatography (TLC).

Upon completion, neutralize the catalyst with an acid.

Purify the resulting 3-(hexyloxy)propionitrile, typically through distillation, to remove

unreacted starting materials and byproducts.

Step 2: Catalytic Hydrogenation of 3-(Hexyloxy)propionitrile

The nitrile intermediate is then reduced to the primary amine.

Reactant: 3-(Hexyloxy)propionitrile.

Catalyst: Raney Nickel is a commonly used catalyst for this hydrogenation.

Reagents: Hydrogen gas (H₂) and an inhibitor to improve selectivity.

Procedure:

Load the 3-(hexyloxy)propionitrile, Raney Nickel catalyst, and a solvent (if necessary) into

a high-pressure reactor.
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To enhance selectivity towards the primary amine and prevent the formation of secondary

and tertiary amine byproducts, an inhibitor such as liquid ammonia is added (typically 5-

10% by weight). Treating the Raney Nickel catalyst with an alkaline solution (e.g.,

potassium hydroxide) can also improve the yield of the primary amine.

Pressurize the reactor with hydrogen gas (e.g., to 3.6 MPa).

Heat the mixture (e.g., to 85°C) and maintain it under agitation.

Monitor the reaction progress by measuring hydrogen uptake.

Once the reaction is complete, cool the reactor, vent the excess hydrogen, and filter the

mixture to remove the catalyst.

The final product, 3-(Hexyloxy)propylamine, is then purified, typically by vacuum

distillation. This process can achieve yields of 90-92%.

Protocol 2: Synthesis via Reductive Amination
This alternative pathway involves the oxidation of an alcohol to an aldehyde, followed by

reductive amination.

Step 1: Oxidation of 3-(Hexyloxy)propanol to 3-(Hexyloxy)propanal

Reactant: 3-(Hexyloxy)propanol.

Oxidizing Agent: A mild oxidizing agent is required to prevent over-oxidation to the carboxylic

acid. The Swern oxidation is a suitable method.

Procedure (Swern Oxidation):

Activate dimethyl sulfoxide (DMSO) with oxalyl chloride or trifluoroacetic anhydride at low

temperatures (e.g., -78°C) in a suitable solvent like dichloromethane.

Add a solution of 3-(hexyloxy)propanol to the activated DMSO.

After a short period, add a hindered base such as triethylamine to promote the elimination

reaction that forms the aldehyde.
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Allow the reaction to warm to room temperature.

Perform an aqueous workup to isolate the 3-(hexyloxy)propanal. The volatile byproducts

(dimethyl sulfide, carbon monoxide, carbon dioxide) simplify purification.

Step 2: Reductive Amination of 3-(Hexyloxy)propanal

Reactants: 3-(Hexyloxy)propanal and Ammonia (NH₃).

Reducing Agent: A reducing agent such as sodium cyanoborohydride (NaBH₃CN) or catalytic

hydrogenation can be used.

Procedure (using Catalytic Hydrogenation):

Combine 3-(hexyloxy)propanal with ammonia in a suitable solvent within a pressure

reactor.

Add a hydrogenation catalyst, such as Raney Nickel or Palladium on Carbon (Pd/C).

Pressurize the reactor with hydrogen gas.

Heat and stir the mixture until the reaction is complete.

After cooling and depressurizing, filter out the catalyst.

Purify the resulting 3-(Hexyloxy)propylamine by distillation.

Logical Workflow Visualization
The following diagram illustrates the key steps in the industrial synthesis of 3-
(Hexyloxy)propylamine via the nitrile intermediate pathway, which is a prevalent method for

its production.

Industrial Synthesis Workflow for 3-(Hexyloxy)propylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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